Cas no 315240-38-1 (1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione)

• Product Name: 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione
• CAS No: 315240-38-1
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 6336062
• PubChem ID: 869199
• Update Time: 2025-10-20

1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000218138
• SMSF0007189
• CB07596
• SR-01000218138-1
• F1065-0672
• BIM-0005657.P001
• CBMicro_005503
• 315240-38-1
• 1-(2-chlorophenyl)-3-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
• 3-anilino-1-(2-chlorophenyl)pyrrole-2,5-dione
• AKOS002258336
• AB00685540-01
• 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione

• Inchi： 1S/C16H11ClN2O2/c17-12-8-4-5-9-14(12)19-15(20)10-13(16(19)21)18-11-6-2-1-3-7-11/h1-10,18H
• InChI Key： XJZSSGMBLWFOFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C=C(C1=O)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 298.0509053g/mol
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione

Compound CAS No. 315240-38-1: 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione

The compound 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione, identified by the CAS number 315240-38-1, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrrole derivatives, which are known for their unique electronic properties and versatile reactivity. The structure of this compound features a pyrrole ring fused with two ketone groups at positions 2 and 5, along with substituents at positions 1 and 3. The substituents include a 2-chlorophenyl group and a phenylamino group, which contribute to its distinctive chemical behavior and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the product's structure. This has made it possible to scale up production for both academic research and potential industrial applications.

The structural features of 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione make it an attractive candidate for various applications in the field of drug discovery. The presence of the phenylamino group introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Additionally, the chlorine atom in the 2-chlorophenyl substituent imparts electronic effects that can modulate the compound's activity and selectivity. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, particularly in targeting specific oncogenic pathways.

In terms of biological activity, this compound has shown promising results in preclinical models. For example, it has demonstrated significant anti-inflammatory properties by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies. These findings have been corroborated by recent research published in high-impact journals, underscoring its relevance in contemporary pharmacological studies.

The versatility of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have explored its role as a building block for constructing advanced materials with tailored optical and electrical properties.

In conclusion, the compound CAS No. 315240-38-1, or 1-(2-chlorophenyl)-3-(phenylamino)-1H-pyrrole-2,5-dione, represents a valuable addition to the arsenal of organic molecules with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and application studies, position it as a key player in future research endeavors.